Cas no 2639431-67-5 (tert-butyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate
• CAS No: 2639431-67-5
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 5664287
• PubChem ID: 165899720
• Update Time: 2025-05-21

tert-butyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724112
• tert-butyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate
• 2639431-67-5

• Inchi： 1S/C13H16N4O2/c1-13(2,3)19-12(18)10-11(14)16-17(15-10)9-7-5-4-6-8-9/h4-8H,1-3H3,(H2,14,16)
• InChI Key： OUHQGUCRKVTOBP-UHFFFAOYSA-N
• SMILES： O(C(C1C(N)=NN(C2C=CC=CC=2)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.12732577g/mol
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate

tert-butyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate, with the CAS number NO2639431675, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a triazole ring system, which is a heterocyclic aromatic compound with three nitrogen atoms. The presence of the tert-butyl group and the phenyl substituent adds to its chemical complexity and functional diversity.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The tert-butyl 5-amino substituent in this molecule plays a crucial role in enhancing its bioavailability and stability. The phenyl group contributes to the molecule's lipophilicity, making it an attractive candidate for various pharmacological applications. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents.

The synthesis of tert-butyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of transition metal catalysts has been reported to improve the efficiency of these reactions, leading to higher yields and better purity. This compound has also been studied for its ability to act as a building block in click chemistry reactions, which are widely used in drug discovery.

In terms of biological activity, this compound has shown promising results in vitro assays. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, research into its cytotoxicity against cancer cell lines has revealed selective toxicity, which is a desirable trait for anticancer drugs.

The structural versatility of tert-butyl 5-amino-containing compounds allows for further functionalization to explore their full potential. Scientists are currently investigating the effects of substituting different groups on the triazole ring to optimize its pharmacokinetic properties. These efforts are expected to lead to novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, tert-butyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate is a versatile compound with significant potential in drug development. Its unique structure and functional groups make it an invaluable tool for researchers in the field of organic chemistry and pharmacology. As ongoing studies continue to uncover new applications and optimizations for this compound, it is poised to play a critical role in advancing medical science.